3-[(2-Methyloxolan-3-yl)amino]propan-1-ol
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Description
Properties
Molecular Formula |
C8H17NO2 |
|---|---|
Molecular Weight |
159.23 g/mol |
IUPAC Name |
3-[(2-methyloxolan-3-yl)amino]propan-1-ol |
InChI |
InChI=1S/C8H17NO2/c1-7-8(3-6-11-7)9-4-2-5-10/h7-10H,2-6H2,1H3 |
InChI Key |
NNMRWZVDUREXIB-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(CCO1)NCCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol typically involves the reaction of 2-methyloxolane with an appropriate amine and a propanol derivative. The reaction conditions often include the use of a catalyst and controlled temperature to ensure the desired product is obtained with high purity .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as distillation and purification to isolate the final product .
Chemical Reactions Analysis
Types of Reactions
3-[(2-Methyloxolan-3-yl)amino]propan-1-ol can undergo various types of chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.
Reduction: The amino group can be reduced to form an amine.
Substitution: The hydroxyl group can be substituted with other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various halides for substitution reactions. The conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce a primary or secondary amine .
Scientific Research Applications
3-[(2-Methyloxolan-3-yl)amino]propan-1-ol has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It can be used in the study of biochemical pathways and enzyme interactions.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Structural and Physicochemical Comparisons
The table below summarizes key structural and physicochemical properties of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol and related compounds:
Key Observations:
- Cyclic vs.
- Aromatic vs. Aliphatic Substituents : Compounds with aromatic systems () exhibit higher molecular weights and lipophilicity, which may influence blood-brain barrier penetration.
Biological Activity
3-[(2-Methyloxolan-3-yl)amino]propan-1-ol is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activities, including synthesis methods, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol is represented as C₇H₁₅NO₂, indicating the presence of nitrogen and oxygen atoms within its structure. The compound features a unique branched aliphatic chain, which contributes to its steric properties and potential biological interactions.
Biological Activities
1. Antinociceptive Properties
Research has demonstrated that compounds similar to 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol exhibit antinociceptive effects in various rodent models. For instance, functionalized amino acids have been synthesized that inhibit GABA uptake, leading to pain relief in neuropathic pain models. These compounds showed significant activity without inducing motor deficits, suggesting a favorable safety profile for potential therapeutic applications .
2. Inhibition of GABA Transporters
Studies indicate that derivatives of this compound can act as inhibitors of GABA transporters (GATs), which are crucial for regulating GABA levels in the central nervous system. In vitro evaluations have shown that certain synthesized compounds can effectively reduce GABA uptake by more than 50% at specific concentrations, indicating their potential as therapeutic agents for conditions like anxiety and epilepsy .
3. Antiproliferative Effects
The compound has also been linked to antiproliferative activity, particularly against cancer cell lines. It is believed to induce apoptosis through various pathways, including mitochondrial pathways and caspase activation, thereby reducing tumor growth .
The biological activities of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol can be attributed to several mechanisms:
- GABAergic Modulation : By inhibiting GABA transporters, the compound increases GABA availability in synaptic clefts, enhancing inhibitory signaling in the brain.
- Cell Cycle Arrest : It may interfere with cell cycle progression in cancer cells by modulating cyclin-dependent kinases, leading to reduced proliferation rates.
Synthesis Methods
The synthesis of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol can be approached through various synthetic routes involving the reaction of appropriate amino acids with alkylating agents or through multi-step organic synthesis techniques. These methods aim to optimize yield and purity while ensuring the retention of biological activity.
Table 1: Summary of Biological Activities
| Activity Type | Effect | Reference |
|---|---|---|
| Antinociceptive | Significant pain relief in rodent models | |
| GABA Transporter Inhibition | Reduced GABA uptake by >50% | |
| Antiproliferative | Induces apoptosis in cancer cell lines |
Notable Research Findings
- Antinociceptive Studies : In vivo experiments demonstrated that certain derivatives exhibited significant pain relief without impairing motor functions in rodent models of neuropathic pain .
- GABA Transporter Activity : Compounds derived from this structure showed promising results in inhibiting GABA uptake across multiple transporter subtypes, indicating a broad therapeutic potential for neurological disorders .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
